Cas no 554-95-0 (Benzene-1,3,5-tricarboxylic acid)

Benzene-1,3,5-tricarboxylic acid Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxylic acid
• BENZENE-1,3,5-TRICARBOXYLIC ACID
• TRIMESIC ACID
• Trimesinic acid
• 1,3,5-Tricarboxybenzene
• 5-Carboxyisophthalic acid
• Trimesitinic acid
• Product: 1.3.5-Benzenetricarboxylic Acid
• BENZENETRICARBOXYLIC ACID-(1 3 5)
• BENZENE-1,3,5-TRICARBOXYLIC ACID (TRIMESIC ACID)
• 1.3.5-Benzenetricarboxylic Acid
• : Trimesic acid
• BTC
• H3BTC
• TMA
• 1,3,5-Benzene tricarboxylic acid
• OU36OO5MTN
• QMKYBPDZANOJGF-UHFFFAOYSA-N
• Trimesicacid
• H3BTCt
• Trimesic acid, 95%
• 1,5-Tricarboxybenzene
• PubChem18615
• H3TMA
• DSSTox_CI
• Benzene-1,3,5-tricarboxylic acid
• FT-0600423
• BDBM50080275
• NCGC00257571-01
• NCIOpen2_009462
• CAS-554-95-0
• AC-907/25014230
• MFCD00002517
• SCHEMBL26189
• AI3-06468
• NSC 3998
• benzene-1,3,5-tricarboxylicacid
• SY007111
• AC2199
• CS-0010336
• Z1508914454
• DTXCID501488
• CHEBI:46032
• B0043
• 554-95-0
• DB08632
• NCGC00248495-01
• AC-10237
• NSC-3998
• NS00001398
• Trimesic acid, Vetec(TM) reagent grade, 94%
• CHEMBL77562
• EINECS 209-077-7
• UNII-OU36OO5MTN
• AKOS007930167
• Q981152
• STR04811
• DTXSID8021488
• NSC3998
• InChI=1/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15
• W-105561
• EN300-175524
• Tox21_200017
• HY-78985
• BP-31127
• A830674
• 1,3,5-Tricarboxybenzene; 5-Carboxyisophthalic Acid; NSC 3998;
• benzene-1,3,5-carboxylic acid
• 1,3,5Tricarboxybenzene
• DB-007934
• 5Carboxyisophthalic acid
• 1,3,5-benzenetricarboxylate
• +Expand

• MDL： MFCD00002517
• InChIKey： QMKYBPDZANOJGF-UHFFFAOYSA-N
• Inchi： 1S/C9H6O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
• SMILES： O([H])C(C1C([H])=C(C(=O)O[H])C([H])=C(C(=O)O[H])C=1[H])=O
• BRN： 2053080

Computed Properties

• Exact Mass: 210.01600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.016438
• Heavy Atom Count: 15
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 0.78120
• PSA: 111.90000
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Soluble in water, ethanol and methanol.
• Boiling Point: 561.4℃ at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: 328℃
• Solubility: 26.3g/l
• Color/Form: Acicular or prismatic crystals.
• Stability/Shelf Life: Stable, but may be light sensitive.
• Solubility: It is soluble in ethanol, ether and 40 parts of water at 23 ℃.
• Density: 1.4844 (rough estimate)

Benzene-1,3,5-tricarboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36/37/39-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Benzene-1,3,5-tricarboxylic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters